N-1,3-benzodioxol-5-yl-4-benzyl-1-piperidinecarboxamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-4-benzylpiperidine-1-carboxamide
• InChI: InChI=1S/C20H22N2O3/c23-20(21-17-6-7-18-19(13-17)25-14-24-18)22-10-8-16(9-11-22)12-15-4-2-1-3-5-15/h1-7,13,16H,8-12,14H2,(H,21,23)
• InChI Key: ZQOKMOGIXQLANT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CC2=CC=CC=C2)C(=O)NC3=CC4=C(C=C3)OCO4
• Molecular Formula: C20H22N2O3
• Molecular Weight: 338.4 g/mol

Description

N-1,3-benzodioxol-5-yl-4-benzyl-1-piperidinecarboxamide, commonly known as BDPC, is a synthetic compound that belongs to the piperidine class of chemicals. It was first synthesized in the 1960s and has since been extensively studied for its potential therapeutic applications. BDPC has been shown to exhibit a range of biochemical and physiological effects, making it an interesting candidate for further research.

Mechanism of Action

BDPC acts primarily as a dopamine receptor agonist, binding to and activating dopamine receptors in the brain. This results in an increase in dopamine release, which can have a range of effects on the body, including increased motivation, improved mood, and reduced pain perception. BDPC has also been shown to have some affinity for other neurotransmitter receptors, including serotonin and norepinephrine receptors.
Biochemical and Physiological Effects:
BDPC has been shown to exhibit a range of biochemical and physiological effects, including increased dopamine release, improved cognitive function, and reduced pain perception. It has also been shown to have some antioxidant properties, which may have implications for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

One advantage of using BDPC in lab experiments is its ability to selectively activate dopamine receptors, which can be useful for studying the effects of dopamine on various physiological processes. However, one limitation is that BDPC can be difficult to synthesize, which may limit its availability for use in experiments.

Future Directions

There are several potential future directions for research on BDPC. One area of interest is its potential as a treatment for Parkinson's disease, due to its ability to activate dopamine receptors. Another area of interest is its potential as a painkiller, as well as its ability to inhibit the growth of cancer cells. Additionally, further research is needed to fully understand the biochemical and physiological effects of BDPC, as well as its potential as a tool for studying the effects of various chemicals on the body.

Synthesis Methods

BDPC can be synthesized using a variety of methods, including the traditional Schotten-Baumann reaction, as well as more modern methods such as microwave-assisted synthesis. The most common method involves the reaction of 1,3-benzodioxole with piperidine-4-carboxylic acid, followed by benzyl chloroformate to produce the final product.

Scientific Research Applications

BDPC has been studied for its potential therapeutic applications in a variety of fields, including neuroscience, pharmacology, and toxicology. In neuroscience, BDPC has been shown to act as a potent dopamine receptor agonist, which may have implications for the treatment of Parkinson's disease. In pharmacology, BDPC has been studied for its potential as a painkiller, as well as its ability to inhibit the growth of cancer cells. In toxicology, BDPC has been used as a tool to study the effects of various chemicals on the body, due to its ability to disrupt normal cellular processes.